Cas no 985-16-0 (Nafcillin Sodium Salt)

• Product name: Nafcillin Sodium Salt
• CAS No: 985-16-0
• MF: C₂₁H₂₁N₂NaO₅S
• MW: 436.456615209579
• MDL: MFCD00056863
• CID: 803836
• PubChem ID: 23667630

Nafcillin Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2-ethoxy-1-naphthalenyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, sodiumsalt (1:1), (2S,5R,6R)-
• Nafcillin Sodium Salt
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2-ethoxy-1-naphthalenyl)carbonyl]amin...
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2-ethoxy-1-naphthalenyl)carbonyl]amino]-3,3-dimethyl-7-oxo-, sodiums
• NAFCILLIN SODIUM
• Nafcillin Sodium Sal
• Benzenamine,N-ethyl-3-(trifluoromethyl)
• N-Ethyl-3-(trifluormethyl)-anilin
• N-ethyl-3-trifluoromethyl-aniline
• Sodium nafcillin
• 6-(2-Ethoxy-1-naphthamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid sodium salt
• 6-(2-Ethoxy-1-naphthamido)penicillin sodium salt
• BRL 1383
• Nafcil
• Naftopen
• Naphthicillin
• Sodium 6-(2-ethoxy-1-naphthamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Sodium 6-(2-ethoxy-1-naphthamido)penicillanate
• Unipen
• Wy 3277
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2-ethoxy-1-naphthalenyl)carbonyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, monohydrate, (2S-(2alpha,5alpha,6beta))
• NC00606
• Nafcillin sodium anhydrous
• Sodium (2S-(2alpha,5alpha,6beta))-6-(((2-ethoxy-1-naphthyl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• UNII-SY07234TTS
• Sodium, Nafcillin
• NCGC00386250-01
• Sodium (2S,5R,6R)-6-(2-ethoxy-1-naphthamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• sodium (2S,5R,6R)-6-(2-ethoxynaphthalene-1-amido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• NAFCILLIN SODIUM [WHO-DD]
• CHEBI:7448
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((2-ETHOXY-1-NAPHTHALENYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, MONOHYDRATE, (2S,5R,6R)-
• Q27107495
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(2-ethoxy-1-naphthamido)-3,3-dimethyl-7-oxo-, monosodium salt
• CHEMBL1200344
• C08124
• EN300-19631174
• Nafcillin Sodium
• SY07234TTS
• Nafcillin (sodium)
• sodium;(2S,5R,6R)-6-[(2-ethoxynaphthalene-1-carbonyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CS-0129337
• SMR000058840
• 6-(2-Ethoxy-1-naphthamido)penicillin sodium
• NSC-757108
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2-ethoxy-1-naphthalenyl)carbonyl)amido)-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
• sodium (2S,5R,6R)-6-(((2-ethoxynaphthalen-1-yl)carbonyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• HMS3259O22
• AB01566906_01
• W-100077
• Nallpen
• AKOS030621533
• UNIPEN IN PLASTIC CONTAINER
• HMS2236L03
• ANHYDROUS NAFCILLIN SODIUM [MART.]
• DTXSID00904716
• Nafcillin sodium salt anhydrous
• NAFCILLIN SODIUM (USP-RS)
• NAFCILLIN SODIUM MONOHYDRATE (MART.)
• 985-16-0
• sodium (2S,5R,6R)-6-{[(2-ethoxynaphthalen-1-yl)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Nafcillin sodium salt monohydrate
• Nafcillin Injection
• DTXCID501333825
• Nallpen In Plastic Container
• Anhydrous nafcillin sodium
• 6-[2-ETHOXY-1-NAPHTHAMIDO]-PENICILLIN SODIUM SALT
• STR11060
• Nafcillin, Monosodium Salt, Anhydrous
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-(((2-ETHOXY-1-NAPHTHALENYL)CARBONYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, (2S,5R,6R)-
• Opera_ID_510
• Z3025678941
• HY-B0555B
• Nafcillin, Sodium
• SCHEMBL34125
• ANHYDROUS NAFCILLIN SODIUM (MART.)
• MLS000069582
• MFCD00056863
• NAFCILLIN SODIUM (USP MONOGRAPH)
• NAFCILLIN SODIUM SALT ANHYDROUS [MI]
• sodium 6beta-(2-ethoxynaphthalene-1-carboxamido)-2,2-dimethylpenam-3alpha-carboxylate
• EINECS 213-574-4
• NAFCILLIN SODIUM (MART.)

• MDL： MFCD00056863
• Inchi： InChI=1S/C21H22N2O5S.Na/c1-4-28-13-10-9-11-7-5-6-8-12(11)14(13)17(24)22-15-18(25)23-16(20(26)27)21(2,3)29-19(15)23;/h5-10,15-16,19H,4H2,1-3H3,(H,22,24)(H,26,27);/q;+1/p-1/t15-,16+,19-;/m1./s1
• InChI Key： AYAPZOUDXCDGIF-FRFVDRIFSA-M
• SMILES： CCOC1=C(C2=CC=CC=C2C=C1)C(=N[C@@H]3C(=O)N4[C@@H](C(=O)O)C(C)(C)S[C@H]34)[O-].[Na+]

Computed Properties

• Exact Mass: 436.10700
• Monoisotopic Mass: 436.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Density: 1.42g/cm3
• Boiling Point: 714.1ºC at 760mmHg
• Flash Point: 385.7ºC
• PSA: 124.07000
• LogP: 1.47790

Nafcillin Sodium Salt Security Information

• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37-45
• RTECS：XI0175000
• Hazardous Material Identification：
• Storage Condition：Store at 0-5ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides